Cas no 1361772-70-4 (2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine)

• Product Name: 2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine
• CAS No: 1361772-70-4
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4926117
• Update Time: 2025-06-08

2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-7-1-2-9(13)8(4-7)6-3-10(14)11(15)16-5-6/h1-5H
• InChI Key： QLQXONVSAJSFIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine

Comprehensive Overview of 2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine (CAS No. 1361772-70-4)

2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine, with the CAS number 1361772-70-4, is a specialized chlorinated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its unique dichlorophenyl and pyridine structure, is widely studied for its potential applications in crop protection and material science. Researchers and industry professionals frequently search for terms like "synthesis of 2,3-dichloro-5-(2,5-dichlorophenyl)pyridine", "applications of chlorinated pyridines", and "CAS 1361772-70-4 properties", reflecting the growing interest in this chemical entity.

The molecular structure of 2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine features a pyridine ring substituted with chlorine atoms at the 2 and 3 positions, along with a 2,5-dichlorophenyl group at the 5-position. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its role in developing novel agrochemicals, particularly in formulations targeting pest resistance, a hot topic in sustainable agriculture. Searches for "chlorinated pyridine derivatives in agriculture" and "eco-friendly crop protection chemicals" align with these advancements.

In the pharmaceutical sector, CAS 1361772-70-4 is explored for its potential as a building block in drug discovery. Its chlorinated aromatic system offers opportunities for creating bioactive compounds, addressing challenges like antimicrobial resistance. Queries such as "pyridine-based drug intermediates" and "chlorophenyl derivatives in medicine" underscore this trend. Additionally, the compound's physicochemical properties, including solubility and thermal stability, are critical for formulation scientists, as seen in searches for "1361772-70-4 solubility data" and "thermal degradation of dichlorophenyl pyridines".

Environmental and safety considerations are also pivotal in discussions about 2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine. With increasing regulatory scrutiny on chemical usage, researchers are investigating its biodegradability and ecological impact. Keywords like "environmental fate of chlorinated pyridines" and "green chemistry alternatives" reflect this focus. Innovations in synthetic methods, such as catalytic chlorination or solvent-free reactions, further enhance the compound's appeal for sustainable production.

From an industrial perspective, CAS 1361772-70-4 is valued for its versatility. It serves as a precursor in the manufacture of advanced materials, including liquid crystals and polymers. The demand for "high-purity 2,3-dichloro-5-(2,5-dichlorophenyl)pyridine" and "custom synthesis of halogenated pyridines" highlights its commercial relevance. Analytical techniques like HPLC and NMR are essential for quality control, as indicated by searches for "analytical methods for CAS 1361772-70-4".

In summary, 2,3-Dichloro-5-(2,5-dichlorophenyl)pyridine (CAS No. 1361772-70-4) is a multifaceted compound with broad applications in agrochemicals, pharmaceuticals, and materials science. Its unique structure and reactivity continue to inspire research, addressing contemporary challenges such as sustainability and efficiency. By staying attuned to trends like "green agrochemicals" and "halogenated intermediates in drug design", stakeholders can leverage its full potential while adhering to evolving industry standards.